Cas no 89853-99-6 (1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo-
• CAS No: 89853-99-6
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD16089922
• CID: 4298883
• PubChem ID: 61722967
• Update Time: 2025-05-19

1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo-
• 3-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide
• BS-48568
• F77417
• 3-(2,4-dioxo-3H-pyrimidin-1-yl)propanamide
• 1-(2-carbamoylethyl)uracil
• 89853-99-6
• 3-(2,4-dioxopyrimidin-1-yl)propanamide
• AKOS010992312

• MDL： MFCD16089922
• Inchi： 1S/C7H9N3O3/c8-5(11)1-3-10-4-2-6(12)9-7(10)13/h2,4H,1,3H2,(H2,8,11)(H,9,12,13)
• InChI Key： BMKDNGXRDOXKNJ-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1CCC(N)=O)=O

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 92.5Ų

Additional information on 1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo-

1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo-

The compound 1(2H)-Pyrimidinepropanamide, 3,4-dihydro-2,4-dioxo- (CAS No. 89853-99-6) is a heterocyclic organic compound with a pyrimidine ring system. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery. The pyrimidine core of this compound is a six-membered ring containing two nitrogen atoms at positions 1 and 3, which contributes to its aromaticity and reactivity. The propanamide group attached to the pyrimidine ring adds functional diversity, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of heterocyclic compounds like 1(2H)-Pyrimidinepropanamide in medicinal chemistry. Researchers have explored its potential as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The dihydro-2,4-dioxo substituents on the pyrimidine ring provide additional sites for functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of 1(2H)-Pyrimidinepropanamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of appropriate amides with pyrimidine derivatives under specific thermal or catalytic conditions. The optimization of these synthetic pathways has been a focus of recent research efforts to improve scalability and reduce production costs.

In terms of biological activity, 1(2H)-Pyrimidinepropanamide has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways associated with cancer progression. This suggests that the compound could serve as a lead molecule for developing anticancer agents with improved efficacy and reduced side effects.

The structural versatility of 1(2H)-Pyrimidinepropanamide also makes it an attractive candidate for exploring its role in other therapeutic areas. For example, researchers are investigating its potential as a modulator of ion channels and receptors involved in pain perception. This line of research could pave the way for the development of novel analgesics with fewer adverse effects compared to current treatments.

From an analytical standpoint, the characterization of 1(2H)-Pyrimidinepropanamide has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability as a reference standard in research laboratories.

In conclusion, 1(2H)-Pyrimidinepropanamide (CAS No. 89853-99-6) is a valuable compound in contemporary organic chemistry and pharmacology. Its unique structure and diverse functional groups make it a promising candidate for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing drug discovery efforts.